Cas no 915924-08-2 ((1-Isobutylpiperidin-3-yl)methanol)

• Product Name: (1-Isobutylpiperidin-3-yl)methanol
• CAS No: 915924-08-2
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• MDL: MFCD08691504
• CID: 1075255
• Update Time: 2025-05-23

(1-Isobutylpiperidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-Isobutylpiperidin-3-yl)methanol
• [1-(2-methylpropyl)piperidin-3-yl]methanol

• MDL： MFCD08691504
• Inchi： 1S/C10H21NO/c1-9(2)6-11-5-3-4-10(7-11)8-12/h9-10,12H,3-8H2,1-2H3
• InChI Key： YHWDFDPQFYHWRK-UHFFFAOYSA-N
• SMILES： OCC1CCCN(CC(C)C)C1

Computed Properties

• Exact Mass: 171.16200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 23.47000
• LogP: 1.28460

(1-Isobutylpiperidin-3-yl)methanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (1-Isobutylpiperidin-3-yl)methanol

Introduction to (1-Isobutylpiperidin-3-yl)methanol (CAS No. 915924-08-2)

The compound (1-Isobutylpiperidin-3-yl)methanol with CAS No. 915924-08-2 is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a piperidine ring substituted with an isobutyl group and a methanol moiety, exhibits a range of interesting properties that make it a valuable subject for research and development.

Recent studies have highlighted the potential of (1-Isobutylpiperidin-3-yl)methanol in drug discovery, particularly in the development of bioactive compounds with therapeutic applications. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors, which could pave the way for novel treatments in areas such as neurodegenerative diseases, inflammation, and cancer. The compound's structural flexibility and functional groups provide an excellent platform for further chemical modifications, enabling the creation of derivatives with enhanced bioactivity and selectivity.

In addition to its pharmacological applications, (1-Isobutylpiperidin-3-yl)methanol has also been investigated for its role in advanced materials science. Its unique chemical properties make it a promising candidate for use in the synthesis of high-performance polymers, liquid crystals, and other materials with tailored functionalities. Recent breakthroughs in polymer chemistry have demonstrated how this compound can be incorporated into polymer networks to enhance mechanical strength, thermal stability, and conductivity.

The synthesis of (1-Isobutylpiperidin-3-yl)methanol involves a series of well-established organic reactions, including nucleophilic substitution, alkylation, and reduction processes. These methods have been optimized to achieve high yields and purity levels, ensuring that the compound is readily available for both academic research and industrial applications. Moreover, advancements in catalytic technologies have enabled more sustainable and eco-friendly production methods, aligning with the growing demand for green chemistry practices.

From an environmental perspective, understanding the fate and behavior of (1-isobutylpiperidin-3-yl)methanol in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions, as well as its mobility in soil and water systems. These findings are essential for developing guidelines on safe handling and disposal practices to minimize environmental risks associated with this compound.

Looking ahead, the continued exploration of (1-isobutylpiperidin-3-yl)methanol is expected to unlock new opportunities across multiple disciplines. Its role as a building block in complex molecule synthesis positions it as a key player in advancing both fundamental research and applied technologies. As researchers delve deeper into its properties and applications, this compound is poised to make significant contributions to the advancement of science and industry.